Cas no 1351094-07-9 (3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 1351094-07-9
• MF: C₇H₃ClF₃NO₅S
• MW: 305.61563038826
• MDL: MFCD28801862
• CID: 5178965
• PubChem ID: 88545036
• Update Time: 2026-03-05

3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• 3-Nitro-4-(trifluoromethoxy)-benzenesulfonyl chloride

• MDL： MFCD28801862
• Inchi： 1S/C7H3ClF3NO5S/c8-18(15,16)4-1-2-6(17-7(9,10)11)5(3-4)12(13)14/h1-3H
• InChI Key： QLMRBNVIAVVCSE-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OC(F)(F)F)C([N+]([O-])=O)=C1

Additional information on 3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride

Research Briefing on 3-Nitro-4-(trifluoromethoxy)benzene-1-sulfonyl Chloride (CAS: 1351094-07-9): Recent Advances and Applications

3-Nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS: 1351094-07-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of sulfonamide-based drugs and bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings, synthetic methodologies, and applications of this compound.

The synthesis of 3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel chlorosulfonation approach using thionyl chloride under controlled conditions, achieving a yield of 85% with minimal byproducts. The presence of the electron-withdrawing nitro and trifluoromethoxy groups enhances the reactivity of the sulfonyl chloride moiety, making it a valuable building block for further derivatization. Researchers have also investigated its stability under various storage conditions, noting that anhydrous environments are critical to prevent hydrolysis.

In pharmaceutical applications, this compound has been employed as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrases (CAs) and tyrosine kinases. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its use in developing potent CA IX inhibitors, which are being investigated for their anti-cancer properties. The trifluoromethoxy group, in particular, contributes to enhanced binding affinity and metabolic stability of the resulting inhibitors. Additionally, its utility in creating antimicrobial sulfonamides has been explored, with promising results against drug-resistant bacterial strains.

Beyond drug discovery, 3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride has found applications in materials science. Its incorporation into polymer backbones has been shown to impart unique properties such as thermal stability and resistance to chemical degradation. A 2022 study in Macromolecules reported the synthesis of sulfonated polyimides using this compound, which exhibited exceptional proton conductivity, making them suitable for fuel cell membranes. These advancements underscore the compound's versatility and potential for cross-disciplinary applications.

Despite its promising applications, challenges remain in the large-scale production and handling of 3-nitro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride. Its sensitivity to moisture and the need for stringent reaction conditions necessitate specialized equipment and expertise. Future research directions may focus on developing more robust synthetic protocols and exploring its utility in emerging areas such as targeted drug delivery and bioimaging. Overall, this compound continues to be a valuable tool in the toolkit of chemists and pharmacologists, driving innovation in multiple domains.